Cas no 2381053-19-4 (N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide)
N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z2517213210
- 2381053-19-4
- N-[(2S)-1-Oxo-1-piperidin-1-ylpropan-2-yl]prop-2-enamide
- N-[(2S)-1-oxo-1-(piperidin-1-yl)propan-2-yl]prop-2-enamide
- EN300-26573905
- N-[(1S)-1-Methyl-2-oxo-2-(1-piperidinyl)ethyl]-2-propenamide
- N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide
-
- Inchi: 1S/C11H18N2O2/c1-3-10(14)12-9(2)11(15)13-7-5-4-6-8-13/h3,9H,1,4-8H2,2H3,(H,12,14)/t9-/m0/s1
- InChI Key: WQISLWDTCYKAPO-VIFPVBQESA-N
- SMILES: C(N[C@@H](C)C(=O)N1CCCCC1)(=O)C=C
Computed Properties
- Exact Mass: 210.136827821g/mol
- Monoisotopic Mass: 210.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.071±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 430.7±37.0 °C(Predicted)
- pka: 13.85±0.46(Predicted)
N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26573905-0.05g |
N-[(2S)-1-oxo-1-(piperidin-1-yl)propan-2-yl]prop-2-enamide |
2381053-19-4 | 90% | 0.05g |
$246.0 | 2023-09-14 |
N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide
Introduction to N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide (CAS No. 2381053-19-4)
N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide, identified by its Chemical Abstracts Service (CAS) number 2381053-19-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a chiral center at the (2S) position, exhibits a unique structural framework that has garnered attention for its potential biological activity and synthetic utility. The presence of both an amide and piperidine moiety suggests promising interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.
The structural composition of N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide consists of a propenamide backbone substituted with a piperidine ring at the C1 position and an oxo group (carbonyl) at the C2 position. This configuration not only contributes to its distinct chemical properties but also opens up possibilities for diverse functionalization strategies. The chiral center at the (2S) configuration is particularly noteworthy, as stereochemistry plays a critical role in the biological activity of many pharmaceutical agents. The precise spatial arrangement of atoms in this molecule can influence its binding affinity, metabolic stability, and overall efficacy in biological systems.
In recent years, there has been growing interest in the development of chiral compounds for therapeutic applications due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide represents a promising avenue for exploring such benefits. Researchers have been investigating its potential as a scaffold or intermediate in the synthesis of more complex pharmacophores. The combination of an amide bond and a piperidine ring is particularly attractive because these motifs are frequently found in bioactive molecules, including approved drugs that target various diseases.
One of the most compelling aspects of N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide is its potential role in modulating biological pathways relevant to inflammation, pain perception, and neurotransmitter activity. The piperidine ring, known for its ability to interact with central nervous system (CNS) receptors, suggests that this compound may have applications in treating neurological disorders. Additionally, the amide group can serve as a hinge region or pharmacophoric element that enhances binding to target proteins or enzymes. These features make it an intriguing candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-(2S)-1-(piperidin)-1-one derivatives, including our compound of interest. These studies have highlighted the potential for this molecule to engage with receptors such as serotonin receptors (5-HT), which are implicated in mood disorders like depression and anxiety. Furthermore, preliminary pharmacokinetic studies suggest that this compound may exhibit favorable properties such as good solubility and metabolic stability, which are essential for successful drug development.
The synthesis of enantiomerically pure N-(2S)-1-oxo-N-piperidino-propanenecarboxamide (another name for CAS 2381053 19 4) remains a challenge due to the need for precise stereocontrol during its preparation. However, modern synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have made significant strides in addressing this challenge. These advancements have not only improved the yield and purity of the desired enantiomer but also reduced the cost associated with its production. As a result, researchers can now more easily explore the therapeutic potential of this compound without facing prohibitive synthetic hurdles.
In conclusion, N-(2S)-1-oxo-N-pipecolinoyl propanenecarboxamide represents a fascinating molecule with significant promise in pharmaceutical research. Its unique structural features, combined with recent breakthroughs in drug discovery technologies, position it as a valuable asset for developing novel therapeutics. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
2381053-19-4 (N-(2S)-1-oxo-1-(piperidin-1-yl)propan-2-ylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)